Cas no 1421515-60-7 (3-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}benzonitrile)

• Product Name: 3-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}benzonitrile
• CAS No: 1421515-60-7
• MF: C₁₉H₁₉N₃OS
• MW: 337.43866276741
• CID: 5365225
• Update Time: 2025-06-24

3-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[4-(pyridin-2-ylsulfanylmethyl)piperidine-1-carbonyl]benzonitrile
• 3-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}benzonitrile

• Inchi： 1S/C19H19N3OS/c20-13-16-4-3-5-17(12-16)19(23)22-10-7-15(8-11-22)14-24-18-6-1-2-9-21-18/h1-6,9,12,15H,7-8,10-11,14H2
• InChI Key： XAIBXSUPBBHEPK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C(N2CCC(CSC3=NC=CC=C3)CC2)=O)=C1

Additional information on 3-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}benzonitrile

Introduction to 3-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}benzonitrile (CAS No. 1421515-60-7)

3-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}benzonitrile, with the CAS number 1421515-60-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of benzonitriles and features a unique structural motif that includes a piperidine ring, a pyridine sulfide, and a benzene ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The structure of 3-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}benzonitrile is characterized by its complex arrangement of heterocyclic rings and functional groups. The piperidine ring, which is a six-membered nitrogen-containing ring, provides flexibility and conformational stability to the molecule. The pyridine sulfide moiety, on the other hand, introduces polarity and reactivity, while the benzonitrile group adds aromaticity and electronic effects. This intricate structure suggests that the compound may exhibit diverse interactions with biological targets, making it an interesting subject for further investigation.

In the realm of pharmaceutical research, 3-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}benzonitrile has been explored for its potential therapeutic applications. Recent studies have highlighted its activity as a modulator of various biological pathways. For instance, it has shown promise in modulating G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes. The ability to fine-tune the activity of GPCRs through this compound could lead to the development of more effective and targeted therapies.

Another area of interest is the anti-inflammatory properties of 3-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}benzonitrile. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Compounds that can effectively inhibit pro-inflammatory mediators or modulate immune responses are highly sought after in drug discovery. Preliminary studies have indicated that this compound may possess anti-inflammatory activity by interfering with specific signaling pathways involved in inflammation. Further research is needed to elucidate the exact mechanisms and potential clinical applications.

The synthesis of 3-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}benzonitrile involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the coupling of 4-(chloromethyl)piperidine with 2-thiopyridine followed by the formation of the benzonitrile moiety through a suitable nitrile synthesis method. The choice of reagents and solvents plays a crucial role in optimizing the yield and minimizing side reactions. Advances in synthetic chemistry have made it possible to produce this compound with high efficiency, paving the way for its broader use in research and development.

In terms of biological activity, 3-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}benzonitrile has been evaluated for its effects on various cell lines and model organisms. In vitro studies have shown that it can selectively bind to specific receptors or enzymes, leading to modulated cellular responses. For example, it has been observed to inhibit certain kinases involved in cell signaling pathways, which could have implications for cancer therapy. Additionally, its ability to cross cell membranes and reach intracellular targets suggests potential applications in intracellular drug delivery systems.

The pharmacokinetic properties of 3-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}benzonitrile are also an important consideration for its potential use as a therapeutic agent. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) are critical for determining its suitability for clinical trials. Preclinical studies have provided valuable insights into these properties, indicating that the compound has favorable pharmacokinetic profiles suitable for further development.

In conclusion, 3-{4-[(pyridin-2-ylsulfanyl)methyl]piperidine-1-carbonyl}benzonitrile (CAS No. 1421515-60-7) represents a promising compound with diverse applications in pharmaceutical and medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies continue to uncover new aspects of its potential therapeutic uses, contributing to advancements in drug discovery and treatment options for various diseases.